Cas no 7440-33-7 (Tungsten)
Tungsten structure
Product Name:Tungsten
CAS No:7440-33-7
MF:W
MW:183.839996337891
MDL:MFCD00011461
CID:47449
PubChem ID:24856230
Update Time:2025-04-18
Tungsten Chemical and Physical Properties
Names and Identifiers
-
- Tungsten
- Tunsten
- va[tungsten]
- W HC 40
- TUNGSTEN SINGLE ELEMENT STANDARD
- TUNGSTEN STANDARD
- TUNGSTEN STANDARD SOLUTION
- TUNGSTEN PLASMA EMISSION SPECTROSCOPY STANDARD
- Tungsten wire
- Tungsten rod
- Tungsten slug
- Tungsten powder
- Tungsten foil
- Tungsten plate
- Tungsten sputtering target
- Tungsten gauze
- Tungsten ICP Standard
- Tungsten ICPStd.
- tungsten(VI)-oxide
- Tungstenmetal-325mesh
- 1000μg
- DCP standard solution
- Length (MM), 32
- LNaOH
- Thickness (MM), 0.05
- Tungsten boat
- Tungsten granular
- Tungsten ICP
- Tungsten solution
- W 000317
- W 000247
- W 000221
- W 000248
- W 000278
- W 000219
- W 000245
- W 005245
- W 004500
- W 007941
- W 005137
- W 007940
- W 000224
- W 005140
- W 007913
- W 007930
- W 007920
- W 005145
- W 005225
- W 005234
- W 005131
- W 005153
- W 005160
- W 005162
- W 005200
- W 005105
- W 005110
- W 005112
- W 005120
- W 005220
- W 005147
- W 005210
- W 005240
- W 005230
- W 005125
- W 005130
- W 005150
- W 005115
- W 007928
- W 005155
- W 005132
- W 005138
- W 005148
- W 005170
- W 005236
- W 005165
- W 005260
- W 005250
- W 005135
- W 006011
- W 000327
- W 005457
- W 005325
- W 005330
- W 005358
- W 005360
- W 005310
- W 005309
- W 005320
- W 005350
- W 005315
- W 005335
- W 005362
- W 005351
- W 005305
- W 005308
- W 006030
- W 00BO35
- W 00BO45
- W 005172
- W 00WA06
- W 006012
- W 000320
- W 007925
- W 007915
- W 007900
- W 006015
- W 007910
- W 007932
- W 007935
- W 007929
- W 000200
- W 000240
- W 000190
- W 006021
- W 00NU03
- W 005356
- W 00BO55
- W 00NU06
- W 000180
- W 00WA04
- W 00WA05
- W 00WA03
- W 000170
- W 005122
- W 000395
- W 000346
- W 00BO65
- W 000330
- W 005816
- W 000328
- W 000250
- W 000160
- W 000090
- W 000100
- W 000120
- W 000110
- W 000130
- W 000140
- W 000150
- W 00NU05
- W 005355
- W 00NU04
- W 008720
- W 000375
- W 007200
- W 000220
- W 000225
- W 000251
- W 000226
- W 000249
- W 000252
- W 000255
- W 000275
- W 000279
- W 000335
- W 000345
- W 000215
- W 000218
- W 005810
- W 005805
- W 005808
- W 005802
- W 005803
- W 008710
- W 004300
- W 006100
- W 004600
- W 000290
- W 000310
- W 000270
- W 000315
- W 000325
- W 000340
- W 000370
- W 000390
- 5N-W
- AW3105
- B 10
- B 10 (metal)
- BIO
- BIO (metal)
- C 50H
- D 100
- D 100 (metal)
- D100W
- D 20
- D 20 (metal)
- FW 1-150
- GE-U 10-4795
- Osram M-37
- PF 17W
- RST-U
- SG50W
- Tungsten element
- VA (tungsten)
- Ventron 00620
- W 3KD
- W 3N8
- WL100
- Wolfram
- W
- VA
- WL
- WT
- TUNGSTEN ION
- Tungsten, elemental
- wolframium
- tungsten atom
- tungsten(6+)
- Tungsten, soluble compounds
- Tungsten, insoluble compounds
- V9306CXO6G
- Tungsten, metal and insoluble compounds
- tungsteno
- Tungsten compounds
- Tungsten ion(W6 )
- Tungsten and compounds
- Tungsten, ion(W6 )
- Tungsten, ion(W4 )
- Tungsten, ion (W6+)
- volframio
- wolframio
- tungstene
- Tungsten hydride
- TUNGSTEN, POWDER, <10 MICRON, 99.99+%
- TUNGSTEN, WIRE, 1.0MM DIAM., 99.99%
- TUNGSTEN, FOIL, 0.5MM THICK, 99.9+%
- Tungsten, monocrystalline powder, 0.6-1 micron, 99.9+% metals basis
- Tungsten wire 99.95%
- Tungsten1
- Tungsten2
-
- MDL： MFCD00011461
- Inchi： 1S/W
- InChI Key： WFKWXMTUELFFGS-UHFFFAOYSA-N
- SMILES： [W]
Computed Properties
- Exact Mass: 183.95100
- Monoisotopic Mass: 183.951
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 1
- Rotatable Bond Count: 0
- Complexity: 0
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: Gray ferrous metal. Hard and brittle.
- Density: 19.3 g/mL at 25 °C(lit.)
- Melting Point: 3410 °C (lit.)
- Boiling Point: 5660 °C(lit.)
- Flash Point: -23 °C
- Solubility: Soluble in nitric acid and hydrofluoric acid.
- Water Partition Coefficient: Insoluble
- Stability/Shelf Life: Stable. Dust is flammable, though not likely to present a hazard if normal good practice is used.
- PSA: 0.00000
- LogP: 0.00000
- Merck: 13,9884
- Solubility: Mixed acid soluble in nitric acid and hydrofluoric acid. Fused with a mixture of sodium hydroxide and sodium carbonate. Slightly soluble in nitric acid, sulfuric acid, aqua regia; Insoluble in water, hydrofluoric acid, potassium hydroxide. Soluble in nitric acid and hydrofluoric acid.
Tungsten Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H228,H315,H319
- Warning Statement： P210,P305+P351+P338
- Hazardous Material transportation number：UN 3089
- WGK Germany：3
- Hazard Category Code： 11-36/38
- Safety Instruction： S6-S26-S36
- RTECS：YO7175000
-
Hazardous Material Identification：
- Packing Group：III
- Hazard Level：4.1
- Safety Term：4.1
- Packing Group：III
- Risk Phrases：R11; R36/38
- Storage Condition：Store at 4°C,-4At ℃Store…Better
- HazardClass：4.1
- PackingGroup：III
- TSCA：Yes
Tungsten Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T109156-50ml |
Tungsten |
7440-33-7 | analytical standard ,1000ug/ml in 0.1mol/LNaOH | 50ml |
¥205.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T137847-100m |
Tungsten |
7440-33-7 | 99.99% metals basis，0.5mm | 100m |
¥1781.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T137847-25m |
Tungsten |
7440-33-7 | 99.99% metals basis，0.5mm | 25m |
¥590.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T137847-5m |
Tungsten |
7440-33-7 | 99.99% metals basis，0.5mm | 5m |
¥119.90 | 2023-08-31 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | 44249-10g |
Tungsten slug, 3.175mm (0.125in) dia x 3.175mm (0.125in) length, 99.97% (metals basis) |
7440-33-7 | 99.97% | 10g |
￥554.00 | 2023-02-25 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | 44249-50g |
Tungsten slug, 3.175mm (0.125in) dia x 3.175mm (0.125in) length, 99.97% (metals basis) |
7440-33-7 | 99.97% | 50g |
￥2295.00 | 2023-02-25 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | 44250-10g |
Tungsten slug, 3.175mm (0.125in) dia x 6.35mm (0.25in) length, 99.97% (metals basis) |
7440-33-7 | 99.97% | 10g |
￥656.00 | 2023-02-09 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | 44250-50g |
Tungsten slug, 3.175mm (0.125in) dia x 6.35mm (0.25in) length, 99.97% (metals basis) |
7440-33-7 | 99.97% | 50g |
￥3951.00 | 2023-02-09 | |
| BAI LING WEI Technology Co., Ltd. | 213376-100G |
Tungsten, 99.9%, reagent grade, 12 μm |
7440-33-7 | 99.9% | 100G |
￥ 635 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 213376-500G |
Tungsten, 99.9%, reagent grade, 12 μm |
7440-33-7 | 99.9% | 500G |
￥ 2987 | 2022-04-26 |
Tungsten Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:7440-33-7)钨粉、黑钨杆、钨靶材、钨条头
Order Number:LE18905519;LE25904387;LE5744;LE25904389;LE18905508
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:47
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:7440-33-7)Tungsten
Order Number:sfd17504
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Tungsten Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:7440-33-7)钨粉、黑钨杆、钨靶材、钨条头
Purity:99%/99%/99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry/Inquiry/Inquiry
Suzhou Senfeida Chemical Co., Ltd
(CAS:7440-33-7)Tungsten
Purity:99.9%
Quantity:200kg
Price ($):Inquiry